Nickel(II) fluoride tetrahydrate

Specification

• Molecular Formula: F2H8NiO4
• Molecular Weight: 168.75 g/mol
• IUPAC Name: difluoronickel;tetrahydrate
• Standard InChI: InChI=1S/2FH.Ni.4H2O/h2*1H;;4*1H2/q;;+2;;;;/p-2
• Standard InChI Key: HHPKUIWWHLVHQQ-UHFFFAOYSA-L
• Canonical SMILES: O.O.O.O.F[Ni]F

Introduction

Chemical Properties and Structure

Nickel(II) fluoride tetrahydrate is the hydrated form of nickel(II) fluoride, containing four water molecules coordinated to the central nickel-fluoride structure. While the anhydrous nickel(II) fluoride (NiF₂) forms yellowish to green tetragonal crystals with a rutile-type structure featuring octahedral nickel centers and planar fluorides, the tetrahydrate form incorporates water molecules into its crystal structure.

The compound exists as a powder at standard conditions and possesses a molecular formula of F₂H₈NiO₄, which can be alternatively expressed as NiF₂·4H₂O. The incorporation of water molecules significantly affects its physical properties and reactivity compared to the anhydrous form.

Chemical Identifiers and Basic Properties

Below is a comprehensive table outlining the key chemical identifiers and properties of nickel(II) fluoride tetrahydrate:

Property	Value
Chemical Formula	F₂H₈NiO₄ (NiF₂·4H₂O)
CAS Registry Number	13940-83-5
Molecular Weight	168.75-168.77 g/mol (96.71 g/mol anhydrous)
EINECS Number	233-071-3
RTECS Number	QR6825000
IUPAC Name	difluoronickel;hydrate
InChI	InChI=1S/2FH.Ni.H2O/h2*1H;;1H2/q;;+2;/p-2
InChIKey	WKNYNPWZMHBHRO-UHFFFAOYSA-L
SMILES	O.F[Ni]F

The chemical structure features a nickel(II) ion coordinated to two fluoride ions, with four water molecules completing the coordination sphere. This hydrated structure significantly influences the compound's solubility and reactivity patterns.

Physical Properties

Nickel(II) fluoride tetrahydrate possesses distinctive physical properties that make it suitable for various applications. Understanding these properties is essential for both research and industrial applications of this compound.

Physical Characteristics

The tetrahydrate form appears as a powder at room temperature and exhibits different properties compared to the anhydrous form. Unlike many metal fluorides, the related anhydrous nickel(II) fluoride is notably stable in air, suggesting that the tetrahydrate also possesses reasonable stability under ambient conditions.

Property	Value
Physical State	Powder
Odor	Odorless
Melting Point	233°C (decomposes)
Solubility	Soluble in water and inorganic acids
Transport Classification	UN3288, Hazard Class 6.1, Packing Group III

The compound undergoes decomposition at approximately 233°C rather than exhibiting a clean melting transition. This thermal behavior reflects the release of water molecules during heating, eventually converting the tetrahydrate to anhydrous nickel(II) fluoride.

Preparation and Synthesis

While the search results don't explicitly detail the synthesis of the tetrahydrate form, the anhydrous nickel(II) fluoride is typically prepared by treating anhydrous nickel(II) chloride with fluorine at elevated temperatures (around 350°C):

NiCl₂ + F₂ → NiF₂ + Cl₂

The tetrahydrate form can be obtained by controlled hydration of anhydrous nickel(II) fluoride or through direct synthetic routes involving aqueous solutions of nickel compounds and fluoride sources. Precise control of the hydration process is crucial for obtaining the tetrahydrate with high purity.

The preparation methods must account for the toxicity and hazardous nature of the compounds involved, especially when handling fluorine or hydrogen fluoride, which requires specialized equipment and safety protocols.

Applications and Uses

Nickel(II) fluoride tetrahydrate finds applications across several industrial sectors, leveraging its chemical properties and reactivity. Its uses span from surface treatments to catalytic applications.

Industrial Applications

The compound serves multiple functions in various industrial processes:

Application Area	Specific Use
Surface Treatment	Processing of aluminum profiles
Printing Industry	Ink manufacturing
Lighting Technology	Production of fluorescent lamps
Chemical Synthesis	Acts as a fluidizer and catalyst for organic synthesis

These applications demonstrate the versatility of nickel(II) fluoride tetrahydrate in industries requiring precise chemical processes and surface modifications. The compound's ability to interact with various substrates while maintaining good stability makes it valuable in specialized manufacturing contexts.

Catalytic Applications

While the search results don't provide specific details about the tetrahydrate form's catalytic applications, the anhydrous nickel(II) fluoride is noted as a catalyst for the synthesis of chlorine pentafluoride. This suggests that the tetrahydrate may serve as a precursor to the anhydrous form in catalytic applications, potentially offering advantages in handling and preparation of catalytic systems.

Hazard Type	Description
Respiratory	May cause allergy or asthma symptoms or breathing difficulties if inhaled
Carcinogenicity	May cause cancer
Reproductive Toxicity	May damage fertility or the unborn child
Chronic Toxicity	Causes damage to organs through prolonged or repeated exposure
Genetic Effects	Suspected of causing genetic defects
Skin Sensitization	May cause an allergic skin reaction

These hazards align with general concerns about nickel compounds, many of which are recognized carcinogens with additional reproductive and sensitization concerns. The fluoride component adds further toxicity considerations, including potential for fluoride poisoning.

Chemical Reactivity

Understanding the chemical behavior of nickel(II) fluoride tetrahydrate is important for both its applications and safe handling.

Reactions and Chemical Behavior

While specific reactions of the tetrahydrate form aren't detailed in the search results, the anhydrous form's chemistry provides insights into potential reactivity patterns. Anhydrous nickel(II) fluoride:

• Reacts with potassium fluoride (KF) in molten state to form potassium trifluoronickelate and potassium tetrafluoronickelate:

  • NiF₂ + KF → K[NiF₃]

  • K[NiF₃] + KF → K₂[NiF₄]

• Reacts with strong bases to produce nickel(II) hydroxide:

  • NiF₂ + 2 NaOH → Ni(OH)₂ + 2 NaF

The tetrahydrate form may undergo similar reactions, though potentially with modified reaction rates or conditions due to the presence of water molecules in its structure. The water of hydration can be removed through heating, converting the tetrahydrate to the anhydrous form.

Relation to Anhydrous Nickel(II) Fluoride

The relationship between nickel(II) fluoride tetrahydrate and its anhydrous counterpart is significant in understanding its properties and applications. Anhydrous nickel(II) fluoride forms a passivating surface on nickel alloys (such as monel) when exposed to hydrogen fluoride or elemental fluorine. This property makes nickel and its alloys suitable materials for storing and transporting fluorine and related fluorinating agents.

The tetrahydrate likely serves as a more easily handled precursor to the anhydrous form in some applications, offering better solubility in aqueous systems while potentially delivering similar nickel(II) fluoride functionality after dehydration or in solution.